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Introduction

Latrunculin M is a marine toxin belonging to the latrunculin family of compounds, which are
potent inhibitors of actin polymerization.[1][2] These macrolides are isolated from sponges,
such as those of the genus Latrunculia.[1] The mechanism of action involves binding to
monomeric G-actin in a 1:1 stoichiometry, thereby preventing its polymerization into
filamentous F-actin.[1] This disruption of the actin cytoskeleton has profound effects on various
cellular processes, including cell motility, division, and intracellular transport, making
Latrunculin M a valuable tool in cell biology research and a potential candidate for therapeutic
development, particularly in oncology.

This document provides detailed protocols for the preparation of Latrunculin M working
solutions, based on the established methodologies for the well-characterized analogs
Latrunculin A and B, due to the limited availability of specific data for Latrunculin M.

Quantitative Data Summary

The following table summarizes key quantitative data for Latrunculin M and its well-studied
analogs, Latrunculin A and B. Note: Specific solubility and biological activity data for
Latrunculin M are not widely available; therefore, values for Latrunculin A and B are provided
as a reference for initial experimental design. Researchers must empirically determine the
optimal concentrations for their specific applications.
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Parameter

Latrunculin M

Latrunculin A

Latrunculin B

Molecular Weight (
g/mol)

411.55[3]

421.55[4]

395.51[5]

Chemical Formula

C21H33NOsSJ[3]

C22H31NOsS

C20H29NOsS[5]

Typical Solvents

Assumed to be
DMSO, Ethanol

DMSO, Ethanol[6][7]

DMSO, Ethanol

~25 mg/mL (may

Solubility in DMSO Not specified ~25 mg/mL[6][7] ) ]
require warming)[5]
Solubility in Ethanol Not specified ~25 mg/mL[7] ~19.78 mg/mL
-20°C forup to 3 -20°C forup to 3
Storage (Powder) -20°C[6][8]

years[3]

years|[5]

Storage (Stock

-80°C forupto 1

-20°C forupto 1

-80°C for 6 months;

Solution in DMSO) year[3] month[4] -20°C for 1 month[5]
Typical Stock Solution  1-10 mM
10 mM[4] 1-25 mM
Conc. (recommended)
. . 0.1-10puM
Typical Working Conc. ) 0.1-10 pM[6][9] 5nM -2 uM[1]
(estimated)
ICso0 (HelLa cells) Not specified Not specified 1.4 uM[5]

Experimental Protocols
Preparation of a 10 mM Latrunculin M Stock Solution in

DMSO

Materials:

e Latrunculin M (powder form)

o Dimethyl sulfoxide (DMSO), anhydrous

e Microcentrifuge tubes
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o Pipettes and sterile pipette tips
Protocol:
o Calculate the required mass of Latrunculin M:
o Molecular Weight (MW) of Latrunculin M = 411.55 g/mol
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Concentration (mol/L) x Volume (L) x MW ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 411.55 g/mol x 1000 mg/g = 4.12 mg
e Dissolving Latrunculin M:

o Carefully weigh out 4.12 mg of Latrunculin M powder and place it in a sterile
microcentrifuge tube.

o Add 1 mL of anhydrous DMSO to the tube.

o Vortex the solution until the Latrunculin M is completely dissolved. Gentle warming may
be necessary, similar to Latrunculin B.[5]

» Aliquoting and Storage:

o Aliquot the 10 mM stock solution into smaller volumes (e.g., 10-20 uL) in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year).[3]

Preparation of a 1 pM Latrunculin M Working Solution

Materials:
e 10 mM Latrunculin M stock solution in DMSO

e Appropriate cell culture medium or buffer (e.g., PBS, DMEM)
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 Sterile microcentrifuge tubes or conical tubes
e Pipettes and sterile pipette tips
Protocol:
 Intermediate Dilution (Optional but Recommended):
o Prepare a 100 pM intermediate solution by diluting the 10 mM stock solution 1:100.
o Add 2 pL of the 10 mM stock solution to 198 pL of cell culture medium or buffer.
e Final Working Solution:
o Prepare the 1 uM working solution by diluting the 100 uM intermediate solution 1:100.
o Add 10 pL of the 100 uM intermediate solution to 990 uL of cell culture medium or buffer.

o Alternatively, to make 1 mL of a 1 uM working solution directly from the 10 mM stock, add
0.1 pL of the stock solution to 999.9 uL of medium. This may be less accurate, so serial
dilutions are preferred.

e Application and Stability:
o Use the freshly prepared working solution for your experiments.
o Itis not recommended to store aqueous solutions of latrunculins for more than one day.[6]

Visualizations

Signaling Pathway: Inhibition of Actin Polymerization by
Latrunculin M
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Mechanism of Action of Latrunculin M
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Caption: Mechanism of Latrunculin M action on actin dynamics.

Experimental Workflow: Preparation of Latrunculin M
Working Solution
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Workflow for Latrunculin M Working Solution Preparation
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Caption: Step-by-step workflow for preparing Latrunculin M solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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